gamma,4-Dimethylcyclohexene-1-propan-1-amine

• CAS No.: 85099-36-1
• Molecular Formula: C11H21N
• Molecular Weight: 167.29 g/mol
• IUPAC Name: 3-(4-methylcyclohex-3-en-1-yl)butan-1-amine
• InChI: InChI=1S/C11H21N/c1-9-3-5-11(6-4-9)10(2)7-8-12/h3,10-11H,4-8,12H2,1-2H3
• InChI Key: SXJIEXCRGRWIOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CCC(CC1)C(C)CCN

Description

Gamma,4-Dimethylcyclohexene-1-propan-1-amine is a useful research compound. Its molecular formula is C11H21N and its molecular weight is 167.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

830 g of 3-(1-methylcyclohexen-4-yl)-butyraldehyde were dissolved in 800 ml of liquid ammonia in a stirrer autoclave and hydrogenated under a hydrogen pressure of 100 bar over 50 g of Raney nickel iron at 90° C. After evaporation of the solvent, the product was filtered from the catalyst and distilled under vacuum. 720 g (86%) of 3-(1-methylcyclohexen-4-yl)-butylamine, bp.10 120° C., were obtained.

Synthesis routes and methods II

Procedure details

830 g of 3-[1-methylcyclohexen-4-yl]-butyraldehyde were dissolved in 800 ml of liquid ammonia in a stirrer autoclave and hydrogenated over 50 g of Raney nickel iron at 90° C. and a hydrogen pressure of 100 bar. After evaporation of the solvent, the mixture was filtered from the catalyst and distilled under vacuum. 720 g (86%) of 3-(1-methylcyclohexen-4-yl)-butylamine, b.p.10 120° C. were obtained.